Cas no 117604-19-0 (D-myo-Inositol,1-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2,3-dideoxy-3-(hydroxymethyl)- (9CI))

• Product Name: D-myo-Inositol,1-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2,3-dideoxy-3-(hydroxymethyl)- (9CI)
• CAS No: 117604-19-0
• MF: C₁₃H₂₅NO₉
• MW: 339.338905096054
• CID: 186018
• PubChem ID: 3082862
• Update Time: 2025-04-19

D-myo-Inositol,1-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2,3-dideoxy-3-(hydroxymethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol,1-O-(2-amino-2-deoxy-a-D-glucopyranosyl)-2,3-dideoxy-3-(hydroxymethyl)- (9CI)
• ((1,2,4-3,5)-2,3,4-trihydroxy-5-hydroxymethyl-1-cyclohexyl)2-amino-2-deoxy-alpha-glucopyranoside
• 4-[3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-(hydroxymethyl)cyclohexane-1,2,3-triol
• 1-O-(2-Amino-2-deoxy-alpha-D-glucopyranosyl)-2,3-dideoxy-3-(hydroxymethyl)-D-myo-inositol
• 2,3,4-trihydroxy-5-(hydroxymethyl)cyclohexyl 2-amino-2-deoxyhexopyranoside
• D-myo-Inositol, 1-O-(2-amino-2-deoxy-alpha-D-glucopyranosyl)-2,3-dideoxy-3-(hydroxymethyl)-
• THCAD
• 117604-19-0
• DTXSID60922471

• Inchi： 1S/C13H25NO9/c14-7-11(20)10(19)6(3-16)23-13(7)22-5-1-4(2-15)8(17)12(21)9(5)18/h4-13,15-21H,1-3,14H2
• InChI Key： WELHHIVEDVWEBG-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)N)C1C(C(C(C(CO)C1)O)O)O

Computed Properties

• Exact Mass: 339.15295
• Monoisotopic Mass: 339.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 614°Cat760mmHg
• Flash Point: 325.1°C
• Refractive Index: 1.641
• PSA: 186.09